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Compound of Interest

Compound Name: 3-Methylsulfolane

Cat. No.: B1582511

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of 3-Methylsulfolane, a versatile
polar aprotic solvent. This document details its chemical identity, physicochemical properties,
experimental protocols for its synthesis and purification, and its applications, particularly within
the pharmaceutical and chemical industries.

Chemical Identity and Synonyms

3-Methylsulfolane is systematically known as 3-methyltetrahydrothiophene 1,1-dioxide.[1][2]
[3] Its unique molecular structure, featuring a sulfonyl functional group within a saturated five-

membered ring with a methyl substituent, imparts desirable properties for various chemical
applications.[4]

Below is a table summarizing its key identifiers and a comprehensive list of its synonyms.
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Identifier

Value

CAS Number

872-93-5[1][2][3][4]

Molecular Formula

C5H1002S[1][2][3][4]

IUPAC Name 3-methylthiolane 1,1-dioxide[3][5]
InChl Key CMILMPKFQPJDKP-UHFFFAOYSA-N[4]
SMILES CC1CCS(=0)(=0)C1[4]

A variety of synonyms are used to refer to 3-Methylsulfolane in literature and commerce.

These are provided in the table below for easy

reference.

Synonyms

3-Methyl-1A6-thiolane-1,1-dione[4]

3-Methylsulfolane[2][4]

3-Methyltetramethylene sulfone[4]

3-Methylthiolane 1,1-dioxide[4][5]

3-Methyltetrahydrothiophene 1,1-Dioxide[6][7]

Methylsulfolane[2][4]

NSC 77078[4]

Tetrahydro-3-methylthiophene S,S-dioxide[4]

Thiophene, tetrahydro-3-methyl-, 1,1-dioxide[1][2][4]

3-Methylthiacyclopentane 1,1-dioxide[4][5]

Physicochemical Properties

3-Methylsulfolane is a colorless to pale yellow liquid at room temperature.[4] It is

characterized by a high boiling point and low volatility, which are advantageous in many

industrial processes.[4] The presence of the methyl group on the sulfolane ring enhances its
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polarity, enabling it to dissolve a broad spectrum of both polar and nonpolar compounds.[4]
Furthermore, it exhibits excellent thermal stability and resistance to oxidation.[4]

The key physicochemical properties of 3-Methylsulfolane are summarized in the table below.

Property Value

Molecular Weight 134.20 g/mol [1][6]

Appearance Colorless to light yellow clear liquid[5]
Boiling Point 104 °C at 3 mmHg|[2]

Melting Point 0.5 °C[2]

Density 1.20 g/cm3[2]

Flash Point 154.4 °C[2]

Water Solubility 1000 g/L at 20 °C[2]

Refractive Index 1.4750 to 1.4790[2]

Experimental Protocols

Detailed methodologies for the synthesis and purification of 3-Methylsulfolane are provided
below. These protocols are based on established chemical principles for similar compounds.

Synthesis of 3-Methylsulfolane

The synthesis of 3-Methylsulfolane is typically achieved through the catalytic hydrogenation of
its unsaturated precursor, 3-methyl-2,5-dihydrothiophene-1,1-dioxide (also known as 3-
methylsulfolene). This reaction involves the saturation of the carbon-carbon double bond within
the five-membered ring.

Reaction:
3-methyl-2,5-dihydrothiophene-1,1-dioxide + H2 — 3-Methylsulfolane

Materials:
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e 3-methyl-2,5-dihydrothiophene-1,1-dioxide

+ Raney Nickel (or another suitable hydrogenation catalyst such as Ni-MoSz2)
e Solvent (e.g., Tetrahydrofuran or water)

e Hydrogen gas

o High-pressure reactor (autoclave)

Procedure:

 In a high-pressure reactor, dissolve 3-methyl-2,5-dihydrothiophene-1,1-dioxide in a suitable
solvent.

o Add the Raney Nickel catalyst to the solution. The catalyst loading is typically a small
percentage of the substrate by weight.

o Seal the reactor and purge with an inert gas, such as nitrogen, to remove any oxygen.
o Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 3.0 MPa).
e Heat the mixture to the target temperature (e.g., 45-60 °C) with continuous stirring.

e Maintain these conditions for a period of 2 to 3.5 hours, or until the reaction is complete,
which can be monitored by techniques such as gas chromatography.

o After the reaction is complete, cool the reactor to room temperature and carefully vent the
excess hydrogen gas.

 Filter the reaction mixture to remove the catalyst.

e The solvent can be removed by distillation to yield the crude 3-Methylsulfolane.

Purification of 3-Methylsulfolane

For applications requiring high purity, 3-Methylsulfolane can be further purified.

Procedure:
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e Vacuum Distillation: Distill the crude 3-Methylsulfolane under reduced pressure. This is an
effective method for separating it from less volatile impurities.

» Recrystallization: For further purification, the distilled 3-Methylsulfolane can be
recrystallized from a suitable solvent, such as diethyl ether, at low temperatures (e.g., -60 to
-70 °C).[6]

Applications in Research and Drug Development

3-Methylsulfolane's favorable properties make it a valuable solvent in various chemical
processes, including those in the pharmaceutical and petrochemical industries.[4] Its high
polarity and thermal stability are particularly advantageous for conducting a wide range of
organic reactions.[4] Furthermore, its relatively low toxicity profile makes it an attractive
alternative to more hazardous solvents, aligning with the principles of green chemistry.[4]

In drug development, 3-Methylsulfolane can be employed as a solvent for the synthesis of
active pharmaceutical ingredients (APIs) and their intermediates. Its ability to dissolve a diverse
range of reactants and its stability under various reaction conditions are highly beneficial.

Visualizations

The following diagrams illustrate the synthesis of 3-Methylsulfolane and a general workflow
for its application as a solvent in a chemical reaction.
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Synthesis of 3-Methylsulfolane

Reactants Reaction Conditions

(3-methyI-Z,S-dihydrothiophene-l,l-dioxide) (Hydrogen (HZ)J (Catalyst (e.g., Raney Ni)) (Solvent (e.g., THF)) (Temperature & Pressure)

Catalytic Hydrogenation
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Caption: Synthesis of 3-Methylsulfolane via catalytic hydrogenation.
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Workflow for 3-Methylsulfolane as a Reaction Solvent

Reaction Setup
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Caption: General workflow for utilizing 3-Methylsulfolane as a solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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